Cas no 568556-28-5 (3-methoxy-4-(2-methyl-5-oxazolyl)Benzenamine)

• Product Name: 3-methoxy-4-(2-methyl-5-oxazolyl)Benzenamine
• CAS No: 568556-28-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 2113683
• PubChem ID: 68632159
• Update Time: 2025-04-21

3-methoxy-4-(2-methyl-5-oxazolyl)Benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(2-methyl-5-oxazolyl)Benzenamine
• 3-methoxy-4-(2-methyl-oxazol-5-yl)-phenylamine
• 568556-28-5
• IITAIDUEQYLJJH-UHFFFAOYSA-N
• 3-methoxy-4-(2-methyloxazol-5-yl)benzenamine
• SCHEMBL3411035
• 3-Methoxy-4-(2-methyloxazol-5-yl)aniline
• 3-methoxy-4-(2-methyl-1,3-oxazol-5-yl)aniline
• DA-23458

• Inchi： 1S/C11H12N2O2/c1-7-13-6-11(15-7)9-4-3-8(12)5-10(9)14-2/h3-6H,12H2,1-2H3
• InChI Key： IITAIDUEQYLJJH-UHFFFAOYSA-N
• SMILES： O1C(C)=NC=C1C1C=CC(=CC=1OC)N

Computed Properties

• Exact Mass: 204.09
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• XLogP3: 1.7